Cas no 80155-83-5 (3,4-Dihydrodibenzo(a,i)pyrene-3,4-diol)

• Product name: 3,4-Dihydrodibenzo(a,i)pyrene-3,4-diol
• CAS No: 80155-83-5
• MF: C₂₄H₁₆O₂
• MW: 336.382646560669
• CID: 724106

3,4-Dihydrodibenzo(a,i)pyrene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• Benzo[ghi]picene-3,4-diol,3,4-dihydro-
• 3,4-dihydro-3,4-dihydroxybenzo(a,i)pyrene
• 3,4-Dihydrodibenzo(a,i)pyrene-3,4-diol
• 3,4-Dddp
• 3,4-Dihydrobenzo[rst]pentaphene-3,4-diol
• Benzo(rst)pentaphene-3,4-diol, 3,4-dihydro-

• Inchi： 1S/C24H16O2/c25-21-10-9-17-19-8-7-18-16-4-2-1-3-13(16)11-14-5-6-15(23(19)22(14)18)12-20(17)24(21)26/h1-12,21,24-26H
• InChI Key： XTGREQRFWFSREC-UHFFFAOYSA-N
• SMILES： OC1C(C=CC2C1=CC1=CC=C3C=C4C=CC=CC4=C4C=CC=2C1=C43)O

Computed Properties

• Exact Mass: 336.11503
• Monoisotopic Mass: 336.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.461
• Boiling Point: 631.6°C at 760 mmHg
• Flash Point: 299°C
• Refractive Index: 1.933